Cas no 102117-68-0 (1,6-Pyrenedione, 3-methoxy-)

• Product Name: 1,6-Pyrenedione, 3-methoxy-
• CAS No: 102117-68-0
• MF: C₁₇H₁₀O₃
• MW: 262.259504795074
• CID: 1131833
• PubChem ID: 13432710
• Update Time: 2025-04-20

1,6-Pyrenedione, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,6-Pyrenedione, 3-methoxy-
• 3-methoxypyrene-1,6-dione
• DTXSID80540631
• 102117-68-0

• Inchi： 1S/C17H10O3/c1-20-15-8-14(19)11-4-2-9-3-7-13(18)10-5-6-12(15)17(11)16(9)10/h2-8H,1H3
• InChI Key： GGXZZHKDPPSDTR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C2=CC=C3C=CC(C4=CC=C1C2=C43)=O)=O

Computed Properties

• Exact Mass: 262.063
• Monoisotopic Mass: 262.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37